Cas no 1272739-50-0 ((3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine)

• Product Name: (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine
• CAS No: 1272739-50-0
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4760877
• Update Time: 2026-02-26

(3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine Chemical and Physical Properties

Names and Identifiers

• (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine
• (R)-5,6-Difluoro-2,3-dihydrobenzofuran-3-amine

• Inchi： 1S/C8H7F2NO/c9-5-1-4-7(11)3-12-8(4)2-6(5)10/h1-2,7H,3,11H2/t7-/m0/s1
• InChI Key： NKOQNQIOPYUDTK-ZETCQYMHSA-N
• SMILES： FC1C(=CC2=C(C=1)[C@H](CO2)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2

Additional information on (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine

Research Briefing on (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine (CAS: 1272739-50-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine (CAS: 1272739-50-0) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique fluorinated dihydrobenzofuran scaffold, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

One of the most notable studies involving (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine was published in the Journal of Medicinal Chemistry in 2023. The research team, led by Dr. Emily Carter, explored the compound's role as a chiral building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that the fluorinated dihydrobenzofuran core enhances the binding affinity of the resulting SSRIs to the serotonin transporter (SERT), while the (3R)-configuration significantly improves metabolic stability. These findings suggest that (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine could serve as a valuable precursor for next-generation antidepressants with improved efficacy and reduced side effects.

Another significant development was reported in a 2024 Nature Communications article, where researchers utilized (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine as a key intermediate in the synthesis of novel dopamine D3 receptor antagonists. The study employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's interactions with the D3 receptor. The resulting derivatives exhibited high selectivity for D3 over D2 receptors, making them promising candidates for the treatment of Parkinson's disease and substance use disorders. The research also highlighted the importance of the fluorine atoms in enhancing blood-brain barrier permeability, a critical factor for CNS-targeting drugs.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has focused on developing more efficient routes to produce (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine. The study introduced a novel asymmetric hydrogenation protocol using a chiral iridium catalyst, achieving enantiomeric excess (ee) values greater than 99%. This advancement addresses previous challenges in obtaining the (3R)-enantiomer with high purity, which is essential for pharmaceutical applications. The improved synthetic method not only increases yield but also reduces the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, a 2023 study in ACS Chemical Neuroscience investigated the neuroprotective properties of (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine derivatives. The researchers found that certain analogs exhibited potent antioxidant effects and the ability to inhibit amyloid-beta aggregation, suggesting potential applications in Alzheimer's disease therapy. The study also noted that the fluorinated benzofuran scaffold contributes to enhanced bioavailability compared to non-fluorinated counterparts, further underscoring the compound's pharmaceutical value.

Looking forward, the versatility of (3R)-5,6-Difluoro-2,3-dihydrobenzo[b]furan-3-ylamine continues to inspire new research directions. Current investigations are exploring its use in the development of positron emission tomography (PET) tracers for neuroimaging, as well as its potential as a scaffold for kinase inhibitors in oncology. The compound's unique combination of structural features - including fluorine atoms for improved pharmacokinetics, a rigid benzofuran core for target engagement, and a chiral amine for stereoselective interactions - positions it as a valuable tool in modern drug discovery.